Cas no 111828-04-7 (Acetonitrile, [[4-amino-5-(4-chlorophenyl)-4H-1,2,4-triazol-3-yl]thio]-)

• Product Name: Acetonitrile, [[4-amino-5-(4-chlorophenyl)-4H-1,2,4-triazol-3-yl]thio]-
• CAS No: 111828-04-7
• MF: C₁₀H₈ClN₅S
• MW: 265.722018241882
• CID: 1199276
• Update Time: 2024-08-02

Acetonitrile, [[4-amino-5-(4-chlorophenyl)-4H-1,2,4-triazol-3-yl]thio]- Chemical and Physical Properties

Names and Identifiers

• Acetonitrile, [[4-amino-5-(4-chlorophenyl)-4H-1,2,4-triazol-3-yl]thio]-
• Acetonitrile, 2-[[4-amino-5-(4-chlorophenyl)-4H-1,2,4-triazol-3-yl]thio]-

• Inchi： 1S/C10H8ClN5S/c11-8-3-1-7(2-4-8)9-14-15-10(16(9)13)17-6-5-12/h1-4H,6,13H2
• InChI Key： OEAVZVDCFQDXOR-UHFFFAOYSA-N
• SMILES： C(#N)CSC1N(N)C(C2=CC=C(Cl)C=C2)=NN=1

Computed Properties

• Exact Mass: 265.01914

Experimental Properties

• Density: 1.52±0.1 g/cm3(Predicted)
• Boiling Point: 525.2±60.0 °C(Predicted)
• PSA: 80.52
• pka: 0.21±0.10(Predicted)